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Compound of Interest

Compound Name: Aminooxy-PEG3-azide

Cat. No.: B605433 Get Quote

For researchers, scientists, and professionals in drug development, bifunctional linkers are

indispensable tools for conjugating diverse molecules with precision and stability. Among these,

Aminooxy-PEG3-azide has emerged as a versatile and valuable reagent. Its

heterobifunctional nature, featuring an aminooxy group and an azide moiety separated by a

hydrophilic polyethylene glycol (PEG) spacer, enables a wide range of applications in

bioconjugation, drug delivery, and the development of novel therapeutics such as Antibody-

Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).[1][2][3] This guide

provides a comprehensive overview of the chemical properties, experimental protocols, and

key applications of Aminooxy-PEG3-azide.

Core Chemical Properties and Specifications
Aminooxy-PEG3-azide is a polyethylene glycol derivative containing two distinct reactive

groups.[3] The aminooxy group readily reacts with aldehydes and ketones to form stable oxime

bonds, a reaction that is highly efficient under mild acidic conditions.[4] The azide group

participates in "click chemistry" reactions, most notably the copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) and the strain-promoted azide-alkyne cycloaddition (SPAAC), to form a

stable triazole linkage. The hydrophilic PEG3 spacer enhances the solubility of the molecule

and its conjugates in aqueous media.

Quantitative Data Summary
For ease of reference, the key quantitative specifications for Aminooxy-PEG3-azide are

summarized in the tables below.
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Identifier Value Reference(s)

CAS Number 1306615-51-9

Synonyms
Aminoxy-PEG3-N3, Aminooxy-

TEG-azide

Chemical and Physical

Properties
Value Reference(s)

Molecular Formula C8H18N4O4

Molecular Weight 234.26 g/mol

Purity >95%

Appearance Colorless oil or solid powder

Solubility
Soluble in DMSO, DCM, THF,

acetonitrile, DMF

Storage and Handling Condition Reference(s)

Short-term Storage 0 - 4 °C (days to weeks)

Long-term Storage -20 °C (months to years)

Shipping Condition
Shipped under ambient

temperature

Stability
Stable for several weeks

during shipping

Reaction Mechanisms and Logical Workflow
The dual functionality of Aminooxy-PEG3-azide allows for a two-step sequential or orthogonal

conjugation strategy. This is conceptually illustrated in the diagram below.
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Reactants

Reactions

Products

Aminooxy-PEG3-azide

Oxime Ligation
(pH 4.5-7.0)Molecule A

(with Aldehyde/Ketone)

Molecule B
(with Alkyne/DBCO/BCN)

Click Chemistry
(CuAAC or SPAAC)

Molecule A-PEG3-Azide

Molecule A-PEG3-Molecule B
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Start:
Monoclonal Antibody (mAb)

1. Site-Specific Modification
(e.g., introduction of an aldehyde)

Aldehyde-tagged mAb

2. Oxime Ligation
with Aminooxy-PEG3-azide

Azide-functionalized mAb

3. Click Chemistry (SPAAC)
with DBCO-Drug

Antibody-Drug Conjugate (ADC)

4. Purification and Characterization

Final Product:
Purified ADC
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PROTAC
(E3 Ligand - Linker - POI Ligand)

Ternary Complex Formation
(PROTAC-mediated)

E3 Ubiquitin Ligase Protein of Interest (POI)

Ubiquitination of POI

26S Proteasome

Degradation of POI

Recycling of PROTAC
and E3 Ligase

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Oxime ligation in acetic acid: efficient synthesis of aminooxy-peptide conjugates - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b605433?utm_src=pdf-body-img
https://www.benchchem.com/product/b605433?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/aminooxy-peg3-azide.html
https://pubmed.ncbi.nlm.nih.gov/27699914/
https://pubmed.ncbi.nlm.nih.gov/27699914/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Aminooxy-PEG3-azide | 1306615-51-9 | MOLNOVA [molnova.com]

4. Aminooxy-PEG3-azide, 1306615-51-9 | BroadPharm [broadpharm.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Aminooxy-PEG3-azide:
Properties, Protocols, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605433#aminooxy-peg3-azide-chemical-properties-
and-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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